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Compound of Interest

Compound Name: AB-CHMINACA metabolite M5A

Cat. No.: B8056576 Get Quote

Essential Safety Protocols for Handling AB-
CHMINACA Metabolite M5A
Disclaimer: The physiological and toxicological properties of AB-CHMINACA metabolite M5A
are currently unknown[1]. This compound is intended for forensic and research applications

only and is not for human or veterinary use[1]. Due to the lack of specific hazard data, this

substance must be handled with extreme caution, assuming it may be as potent and hazardous

as its parent compound, AB-CHMINACA. The parent compound is a potent synthetic

cannabinoid and a Schedule I controlled substance in the United States, associated with

severe adverse health effects, including seizures and death[2][3]. All laboratory activities

involving this compound must be governed by a comprehensive Chemical Hygiene Plan (CHP)

and laboratory-specific Standard Operating Procedures (SOPs) as required by OSHA's

Laboratory Standard (29 CFR 1910.1450)[4][5][6].

Hazard Identification and Risk Assessment
Given that the specific hazards of AB-CHMINACA metabolite M5A are uncharacterized, a

thorough risk assessment is mandatory before any handling. The assessment should be based

on the known risks of the parent compound, AB-CHMINACA, and other potent synthetic

cannabinoids.

Table 1: Physicochemical and Hazard Data for Parent Compound (AB-CHMINACA)
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Property Data Reference

IUPAC Name

N-[(2S)-1-Amino-3-methyl-
1-oxobutan-2-yl]-1-
(cyclohexylmethyl)indazol
e-3-carboxamide

[3]

CAS Number 1185887-21-1 [2]

Molecular Formula C₂₀H₂₈N₄O₂ [2]

Molar Mass 356.470 g·mol⁻¹ [3]

Receptor Binding

Potent agonist of CB₁ (Kᵢ =

0.78 nM) and CB₂ (Kᵢ = 0.45

nM) receptors

[3]

Legal Status (US)
Schedule I Controlled

Substance
[2][3]

| Known Health Risks | Associated with slurred speech, confusion, lethargy, lack of

coordination, seizures, psychotic episodes, and death |[2][3] |

Operational Plan: Safe Handling Protocol
Adherence to a strict, step-by-step protocol is essential to minimize exposure risk. These

procedures should be performed by trained personnel within a designated and controlled

laboratory area.

Engineering Controls
Primary Containment: All manipulations of solid (powder) AB-CHMINACA metabolite M5A
that could generate dust or aerosols must be conducted within a certified chemical fume

hood, a Class II Biosafety Cabinet, or a glove box to prevent inhalation[7].

Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood's

performance should be verified before use.

Designated Area: Designate a specific area within the laboratory for handling this compound.

This area should be clearly marked and restricted to authorized personnel.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against accidental exposure. The

following table outlines the minimum required PPE.

Table 2: Required Personal Protective Equipment (PPE)

PPE Component Specification Rationale

Gloves
Double-gloving with nitrile
gloves.

Provides a robust barrier
against dermal absorption.
Double-gloving minimizes
risk from a single glove
failure[8].

Eye Protection
Chemical safety goggles and a

full-face shield.

Protects eyes and face from

splashes or aerosolized

powder[8].

Lab Coat

A dedicated, non-permeable,

disposable lab coat with tight

cuffs.

Prevents contamination of

personal clothing. Must be

removed before leaving the

designated handling area[8].

| Respiratory Protection | A NIOSH-approved N95 or higher-level respirator. | Required when

handling the solid compound or when there is any potential for aerosolization to prevent

inhalation of fine powders[8]. |

Step-by-Step Handling Procedure
Preparation:

Ensure all necessary equipment (spatulas, weigh boats, vials, solvents) and waste

containers are inside the chemical fume hood before starting.

Verify that an emergency chemical spill kit and eyewash/shower station are accessible.

Don all required PPE as specified in Table 2.
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Weighing the Compound (Solid Form):

Perform all weighing operations on a tared weigh boat within the fume hood.

Use dedicated, clearly labeled spatulas.

Handle the compound gently to avoid generating dust.

Close the primary container immediately after dispensing.

Preparing Solutions:

Add the solvent to the vessel containing the weighed solid compound slowly to avoid

splashing.

Cap the vessel securely before mixing or vortexing.

If using solvents like DMF or DMSO, consult glove compatibility charts to ensure adequate

protection[1].

Post-Handling:

Decontaminate all surfaces within the fume hood with an appropriate solvent (e.g.,

ethanol), followed by a cleaning agent.

Carefully remove outer gloves and dispose of them in the designated hazardous waste

container.

Remove the lab coat and respirator, followed by inner gloves and eye protection, avoiding

contact with potentially contaminated surfaces.

Wash hands thoroughly with soap and water immediately after completing the work.

Emergency Procedures
Skin Exposure: Immediately flush the affected area with copious amounts of water for at

least 15 minutes. Remove contaminated clothing. Seek immediate medical attention[9].
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Eye Exposure: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention[9].

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Spill:

For small spills within a fume hood, absorb the material with an inert absorbent (e.g.,

sand, vermiculite)[9]. Place the contaminated absorbent into a sealed, labeled hazardous

waste container.

For larger spills or spills outside of containment, evacuate the area immediately and

contact the institution's Environmental Health and Safety (EHS) department[10].

Disposal Plan
All waste generated from handling AB-CHMINACA metabolite M5A is considered hazardous.

A documented waste management plan is essential for compliance and safety[11].

Waste Segregation:

Solid Waste: All contaminated disposable items (gloves, weigh boats, pipette tips, lab

coats) must be collected in a dedicated, clearly labeled, and sealed hazardous waste

container[12].

Liquid Waste: Unused solutions and contaminated solvents must be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix incompatible

waste streams.

Sharps: Contaminated needles or other sharps must be placed in a designated sharps

container.

Storage:

All hazardous waste containers must be kept closed except when adding waste.
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Store waste containers in a secure, designated secondary containment area to prevent

spills and unauthorized access[11].

Final Disposal:

Disposal must be handled by the institution's EHS department or a licensed hazardous

waste contractor.

Incineration is often the preferred method for the complete destruction of potent

psychoactive compounds[11].

Never dispose of this compound or its waste down the sink or in the regular trash.

Workflow and Safety Logic Diagram
The following diagram illustrates the critical workflow for safely handling AB-CHMINACA
metabolite M5A, from preparation to disposal.
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Caption: Workflow for Safe Handling of AB-CHMINACA Metabolite M5A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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